Cas no 2168770-36-1 (2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole)

• Product Name: 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole
• CAS No: 2168770-36-1
• MF: C₅H₄BrF₂NS
• MW: 228.057765960693
• CID: 6367371
• PubChem ID: 165793230
• Update Time: 2025-06-12

2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole
• 2168770-36-1
• EN300-1269619

• Inchi： 1S/C5H4BrF2NS/c6-3(4(7)8)5-9-1-2-10-5/h1-4H
• InChI Key： MCYHCKNPPWDIMW-UHFFFAOYSA-N
• SMILES： BrC(C(F)F)C1=NC=CS1

Computed Properties

• Exact Mass: 226.92159g/mol
• Monoisotopic Mass: 226.92159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole

2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole (CAS No. 2168770-36-1): A Comprehensive Overview of Its Properties and Applications

The compound 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole (CAS No. 2168770-36-1) is a specialized heterocyclic molecule that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and agrochemical development. Its unique structural features, including a thiazole ring and a bromo-difluoroethyl side chain, make it a valuable intermediate for designing novel compounds with diverse biological activities. This article delves into the properties, synthesis, and potential applications of this intriguing molecule, while also addressing common queries and trends in the scientific community.

One of the most frequently searched topics related to 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole is its role in medicinal chemistry. Researchers are particularly interested in how the thiazole moiety contributes to the compound's ability to interact with biological targets. The bromo-difluoroethyl group, known for its electron-withdrawing properties, enhances the molecule's reactivity, making it a versatile building block for drug discovery. Recent studies have explored its potential in developing antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for new therapeutic options in a post-pandemic era.

In the realm of agrochemicals, 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole has shown promise as a precursor for crop protection agents. The incorporation of fluorine atoms into agrochemicals is a trending topic, as it often improves the compounds' stability, bioavailability, and efficacy. Farmers and researchers alike are searching for ways to enhance pest resistance while minimizing environmental impact, and this molecule's unique properties offer a potential solution. Its applications in sustainable agriculture are particularly relevant, given the increasing focus on eco-friendly farming practices.

The synthesis of 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole typically involves multi-step organic reactions, including halogenation and cyclization processes. A common query among chemists is the optimization of these synthetic routes to improve yield and purity. Recent advancements in green chemistry have also prompted investigations into more sustainable methods for producing this compound, such as using catalysts or microwave-assisted reactions. These innovations align with the broader industry shift toward environmentally benign manufacturing processes.

From a material science perspective, the thiazole core of this compound has attracted interest for its potential in electronic materials and polymers. The combination of fluorine and bromine substituents can influence the material's electrochemical properties, making it a candidate for applications in organic semiconductors or liquid crystals. As the demand for advanced materials grows, so does the exploration of niche compounds like 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole.

Safety and handling of 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole are also topics of frequent inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Users often search for guidance on storage conditions, compatibility with other reagents, and waste disposal methods. These practical considerations are essential for ensuring safe and efficient use in research and industrial settings.

In conclusion, 2-(1-bromo-2,2-difluoroethyl)-1,3-thiazole (CAS No. 2168770-36-1) represents a fascinating intersection of chemistry, biology, and materials science. Its versatility as a synthetic intermediate, combined with the growing interest in fluorinated compounds and heterocyclic chemistry, ensures its continued relevance in scientific research. Whether for developing new pharmaceuticals, agrochemicals, or advanced materials, this compound offers a wealth of opportunities for innovation and discovery.